Cas no 128648-60-2 (3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-)

• Product Name: 3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
• CAS No: 128648-60-2
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• CID: 1222650
• PubChem ID: 15111754
• Update Time: 2025-04-20

3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
• (E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
• AKOS006330788
• EN300-102137
• SCHEMBL239789
• 898806-68-3
• 4-amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
• SCHEMBL239788
• 128648-60-2
• (3E)-4-amino-4-(ethyloxy)-1,1,1-trifluoro-3-buten-2-one
• (3E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
• FS-4449
• (E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one

• MDL： MFCD09064934
• Inchi： 1S/C6H8F3NO2/c1-2-12-5(10)3-4(11)6(7,8)9/h3H,2,10H2,1H3/b5-3+
• InChI Key： UELADEJAOQURQK-HWKANZROSA-N
• SMILES： FC(C(/C=C(\N)/OCC)=O)(F)F

Computed Properties

• Exact Mass: 183.05100
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 71-73°C
• PSA: 52.32000
• LogP: 1.65470